molecular formula C15H13NOS B8392781 1-[2-(Thien-2-yl)ethyl]indole-4-carbaldehyde

1-[2-(Thien-2-yl)ethyl]indole-4-carbaldehyde

Cat. No.: B8392781
M. Wt: 255.3 g/mol
InChI Key: JVJORRJNWIVYHQ-UHFFFAOYSA-N
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Description

1-[2-(Thien-2-yl)ethyl]indole-4-carbaldehyde is a useful research compound. Its molecular formula is C15H13NOS and its molecular weight is 255.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H13NOS

Molecular Weight

255.3 g/mol

IUPAC Name

1-(2-thiophen-2-ylethyl)indole-4-carbaldehyde

InChI

InChI=1S/C15H13NOS/c17-11-12-3-1-5-15-14(12)7-9-16(15)8-6-13-4-2-10-18-13/h1-5,7,9-11H,6,8H2

InChI Key

JVJORRJNWIVYHQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C=CN(C2=C1)CCC3=CC=CS3)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The same procedures used in Example 1 were repeated except for using 435 mg of indole-4-carbaldehyde and 680 mg of 2-(thien-2-yl)ethyl methanesulfonate instead of the benzyl bromide used in Example 1 to give 299 mg of 1-[2-(thien-2-yl)ethyl]indole-4-carbaldehyde as an orange-colored oily substance. The yield thereof was found to be 39%.
Quantity
435 mg
Type
reactant
Reaction Step One
Quantity
680 mg
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reactant
Reaction Step Two

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